Cas no 1331593-53-3 ((2E)-N-2-hydroxy-2-(5-methylfuran-2-yl)ethyl-3-(thiophen-2-yl)prop-2-enamide)

• Product Name: (2E)-N-2-hydroxy-2-(5-methylfuran-2-yl)ethyl-3-(thiophen-2-yl)prop-2-enamide
• CAS No: 1331593-53-3
• MF: C₁₄H₁₅NO₃S
• MW: 277.338802576065
• CID: 6430820
• PubChem ID: 49754396
• Update Time: 2025-10-28

(2E)-N-2-hydroxy-2-(5-methylfuran-2-yl)ethyl-3-(thiophen-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-2-hydroxy-2-(5-methylfuran-2-yl)ethyl-3-(thiophen-2-yl)prop-2-enamide
• (E)-N-[2-hydroxy-2-(5-methylfuran-2-yl)ethyl]-3-thiophen-2-ylprop-2-enamide
• 2-Propenamide, N-[2-hydroxy-2-(5-methyl-2-furanyl)ethyl]-3-(2-thienyl)-
• SR-01000926805
• (E)-N-(2-hydroxy-2-(5-methylfuran-2-yl)ethyl)-3-(thiophen-2-yl)acrylamide
• 1331593-53-3
• VU0531750-1
• (2E)-N-[2-hydroxy-2-(5-methylfuran-2-yl)ethyl]-3-(thiophen-2-yl)prop-2-enamide
• F6089-7799
• AKOS024531726
• SR-01000926805-1

• Inchi： 1S/C14H15NO3S/c1-10-4-6-13(18-10)12(16)9-15-14(17)7-5-11-3-2-8-19-11/h2-8,12,16H,9H2,1H3,(H,15,17)
• InChI Key： LIUPZYMGUBLXRJ-UHFFFAOYSA-N
• SMILES： C(NCC(O)C1=CC=C(C)O1)(=O)C=CC1SC=CC=1

Computed Properties

• Exact Mass: 277.077
• Monoisotopic Mass: 277.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.7A^2
• XLogP3: 1.7

Experimental Properties

• Density: 1.278±0.06 g/cm3(Predicted)
• Boiling Point: 509.3±50.0 °C(Predicted)
• pka: 13.27±0.20(Predicted)

Additional information on (2E)-N-2-hydroxy-2-(5-methylfuran-2-yl)ethyl-3-(thiophen-2-yl)prop-2-enamide

Comprehensive Overview of (2E)-N-2-hydroxy-2-(5-methylfuran-2-yl)ethyl-3-(thiophen-2-yl)prop-2-enamide (CAS No. 1331593-53-3)

The compound (2E)-N-2-hydroxy-2-(5-methylfuran-2-yl)ethyl-3-(thiophen-2-yl)prop-2-enamide, identified by its CAS No. 1331593-53-3, is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structural features, including the presence of furan and thiophene rings, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive agent due to its prop-2-enamide backbone, which is known to interact with biological targets.

In recent years, the demand for novel compounds like (2E)-N-2-hydroxy-2-(5-methylfuran-2-yl)ethyl-3-(thiophen-2-yl)prop-2-enamide has surged, driven by advancements in drug discovery and sustainable materials. This compound's hydroxyethyl and thiophen-2-yl moieties contribute to its solubility and reactivity, making it a versatile building block for synthetic chemistry. Its CAS No. 1331593-53-3 is frequently searched in academic databases, reflecting its growing importance in research.

One of the most intriguing aspects of 1331593-53-3 is its potential role in addressing contemporary challenges such as antimicrobial resistance and green chemistry. The 5-methylfuran-2-yl group, for instance, is a key feature in many natural products with antimicrobial properties. Scientists are exploring whether this compound could be optimized to develop new antibacterial or antifungal agents, aligning with the global push for innovative therapeutics.

From a structural perspective, the (2E)-N-2-hydroxy-2-(5-methylfuran-2-yl)ethyl-3-(thiophen-2-yl)prop-2-enamide molecule exhibits a conjugated system that may offer interesting electronic properties. This has led to investigations into its use in organic electronics, such as organic light-emitting diodes (OLEDs) or photovoltaic cells. The thiophene ring, in particular, is a common motif in conductive polymers, suggesting potential applications in flexible electronics and energy storage devices.

The synthesis of CAS No. 1331593-53-3 typically involves multi-step organic reactions, including amide coupling and hydroxylation processes. Researchers emphasize the importance of optimizing these synthetic routes to improve yield and purity, which are critical for scaling up production. The compound's prop-2-enamide linkage also opens doors for further derivatization, enabling the creation of a library of analogs for structure-activity relationship (SAR) studies.

In the context of drug discovery, (2E)-N-2-hydroxy-2-(5-methylfuran-2-yl)ethyl-3-(thiophen-2-yl)prop-2-enamide is being evaluated for its pharmacokinetic properties, such as bioavailability and metabolic stability. The hydroxyethyl group may enhance its water solubility, a desirable trait for oral drug candidates. Additionally, the thiophen-2-yl moiety could influence its binding affinity to specific enzymes or receptors, making it a valuable scaffold for designing targeted therapies.

Environmental considerations are also a key focus when discussing 1331593-53-3. As the chemical industry moves toward sustainable practices, researchers are exploring greener synthetic methods for this compound, such as catalytic processes or solvent-free reactions. The furan and thiophene components, being derived from renewable resources, further underscore its alignment with green chemistry principles.

In summary, (2E)-N-2-hydroxy-2-(5-methylfuran-2-yl)ethyl-3-(thiophen-2-yl)prop-2-enamide (CAS No. 1331593-53-3) represents a multifaceted compound with broad potential in medicinal chemistry, material science, and sustainable technology. Its unique structural attributes and adaptability make it a subject of ongoing research, with future studies likely to uncover even more applications. As interest in bioactive molecules and functional materials continues to grow, this compound is poised to play a pivotal role in scientific advancements.